N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine

• IUPAC Name: N-[[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl]-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine
• InChI: InChI=1S/C18H24N6OS/c1-12-7-16-17(20-11-21-18(16)26-12)24-5-3-13(4-6-24)19-9-14-8-15(10-25-2)23-22-14/h7-8,11,13,19H,3-6,9-10H2,1-2H3,(H,22,23)
• InChI Key: CPWZOXMCXWMKJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=CN=C2S1)N3CCC(CC3)NCC4=NNC(=C4)COC
• Molecular Formula: C18H24N6OS
• Molecular Weight: 372.5 g/mol

Description

Synthesis Analysis

The synthesis of related pyrazole and pyrimidine derivatives often involves reactions between aminopyrazoles and various carbonyl compounds, leading to complex heterocyclic structures. For example, Finlander and Pedersen (1985) described the preparation of dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-ones, which are structurally related to the target compound, by reacting ethyl 5-aminopyrazole-4-carboxylate with triethyl orthoformate and amines, showcasing the typical steps involved in such syntheses (Finlander & Pedersen, 1985).

Molecular Structure Analysis

The analysis of the molecular structure of complex molecules like the one often relies on spectral data and theoretical calculations. Halim and Ibrahim (2022) presented an example of such an analysis for a novel pyrazolo[3,4-b]pyridine derivative, using spectral data and quantum studies to confirm the structure and properties of the synthesized compound (Halim & Ibrahim, 2022).

Chemical Reactions and Properties

The reactivity of molecules containing pyrazole and pyrimidine rings often involves nucleophilic attacks, ring closures, and transformations. The work of Yakubkene and Vainilavichyus (1998) on the reaction of methylthio pyrimidinone with amines illustrates the type of chemical transformations that compounds containing pyrimidine rings may undergo, including ring opening and substitution reactions (Yakubkene & Vainilavichyus, 1998).

Physical Properties Analysis

The physical properties of such molecules, including solubility, melting point, and crystal structure, can be influenced by their molecular geometry and intermolecular interactions. Titi et al. (2020) conducted an X-Ray crystal study on pyrazole derivatives to reveal insights into the crystallographic aspects and theoretical physical properties of similar compounds (Titi et al., 2020).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and potential biological activities, are determined by the molecular structure and functional groups present in the molecule. Asghari et al. (2015) synthesized and evaluated pyrimidinylthio pyrimidotriazolothiadiazines for their inhibition properties, demonstrating the methodology to assess the chemical properties of complex heterocyclic compounds (Asghari et al., 2015).